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A comprehensive guide to the spectroscopic characteristics of chromate and dichromate ions,
offering researchers a detailed comparison of their pH-dependent equilibrium and spectral
properties. This guide provides in-depth experimental protocols and quantitative data to support
professionals in analytical chemistry, environmental science, and drug development.

The vibrant yellow of chromate (CrOa42™) and the deep orange of dichromate (Cr20+27) are not
just a feast for the eyes but also a classic textbook example of chemical equilibrium in action.
The reversible interconversion between these two chromium(VI) oxyanions is exquisitely
sensitive to pH, a property that is readily and quantitatively monitored using UV-Visible
spectrophotometry. This guide delves into a detailed spectroscopic comparison of the chromate
and dichromate ions, providing the necessary data and protocols for their accurate
characterization.

The pH-Dependent Equilibrium: A Visual and
Spectral Shift

The equilibrium between chromate and dichromate is governed by the following reaction:
2 CrO4+?~(aq) + 2 H*(aq) = Cr20+2~(aq) + H20(1)

In alkaline solutions, the equilibrium shifts to the left, favoring the formation of the yellow
chromate ion. Conversely, in acidic solutions, the equilibrium shifts to the right, leading to the
predominance of the orange dichromate ion. This pH-induced transformation is not merely a
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color change; it is accompanied by significant alterations in the UV-Visible absorption spectra of
the solution.

The chromate ion exhibits a strong absorption maximum (Amax) in the ultraviolet region, while

the dichromate ion has characteristic absorption bands in both the UV and visible regions. This
difference in their spectral fingerprints allows for the individual quantification of each species in
a mixture and the study of the equilibrium dynamics.

Chromate (CrOa427) Dichromate (Cr20727)
Yellow Orange
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Figure 1. The pH-dependent equilibrium between chromate and dichromate ions.

Spectroscopic Properties: A Quantitative
Comparison

The distinct spectroscopic properties of chromate and dichromate ions are summarized in the
table below. These values are essential for quantitative analysis, allowing researchers to
determine the concentration of each ion in a solution using the Beer-Lambert law (A = €bc),
where A is absorbance, € is the molar absorptivity, b is the path length, and c is the

concentration.
. Molar
Chemical o
lon Color Amax (nm) Absorptivity
Formula
() (M~*cm™)
Chromate CrOa42z- Yellow ~372 ~4830
Dichromate Cr2072- Orange ~350 ~3150
~450 ~370

Isosbestic Points: An interesting feature of the chromate-dichromate equilibrium is the presence
of isosbestic points in their overlapping spectra. At these specific wavelengths, the molar
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absorptivity of the two species is equal. Consequently, the absorbance of the solution at these
wavelengths is independent of the pH and directly proportional to the total chromium(VI)
concentration. Experimentally determined isosbestic points for this equilibrium have been
reported at approximately 339 nm and 445 nm.

Experimental Protocol: Spectroscopic Analysis of
the Chromate-Dichromate Equilibrium

This section provides a detailed methodology for the preparation of standard solutions and the
spectrophotometric analysis of the chromate-dichromate equilibrium.

Reagents and Materials:

e Potassium chromate (K2CrOa)

e Potassium dichromate (K2Cr207)

e Sulfuric acid (H2S0a4), 1 M solution

e Sodium hydroxide (NaOH), 1 M solution
« Distilled or deionized water

e Volumetric flasks (100 mL and 1000 mL)
o Pipettes

o UV-Visible spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Preparation of Standard Solutions:

e 0.01 M Potassium Chromate Stock Solution: Accurately weigh 1.942 g of K2CrO4 and
dissolve it in distilled water in a 1000 mL volumetric flask. Fill the flask to the mark with
distilled water and mix thoroughly.
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e 0.001 M Potassium Dichromate Stock Solution: Accurately weigh 0.294 g of K2Cr207 and
dissolve it in distilled water in a 1000 mL volumetric flask. Fill the flask to the mark with

distilled water and mix thoroughly.

Experimental Workflow:

The following workflow outlines the steps for investigating the effect of pH on the chromate-

dichromate equilibrium.

Solution Preparation
Prepare 0.01 M K2CrOa Prepare 0.001 M K2Cr207
Stock Solution Stock Solution

Spectroscopic Analysis

Acidic Conditions Basic Conditions

( Take aliquot of K2CrOa solution ) ( Take aliquot of K2Cr207 solution )

( Add H2S0a to lower pH (Add NaOH to raise pH
Record UV-Vis Spectrum Record UV-Vis Spectrum
(200-600 nm) (200-600 nm)
Data Analysis

Compare spectra, identify Amax
and isosbestic points
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Figure 2. Experimental workflow for the spectroscopic comparison.

Spectrophotometric Measurements:

o Baseline Correction: Fill a cuvette with distilled water to perform a baseline correction on the
spectrophotometer over the desired wavelength range (e.g., 200-600 nm).

e Analysis of Chromate Solution:
o Pipette a known volume of the 0.01 M K2CrOa stock solution into a cuvette.
o Record the UV-Vis spectrum.

o To observe the equilibrium shift, add a few drops of 1 M H2SOa to the cuvette, mix gently,
and record the spectrum again. Note the color change from yellow to orange.

e Analysis of Dichromate Solution:
o Pipette a known volume of the 0.001 M K2Cr20~ stock solution into a cuvette.
o Record the UV-Vis spectrum.

o To observe the reverse equilibrium shift, add a few drops of 1 M NaOH to the cuvette, mix
gently, and record the spectrum. Note the color change from orange to yellow.

Conclusion

The chromate-dichromate system provides a powerful and visually intuitive model for
understanding chemical equilibrium and its dependence on solution conditions. The distinct
spectroscopic signatures of the chromate and dichromate ions allow for their precise
quantification, making UV-Visible spectrophotometry an invaluable tool for studying this classic
equilibrium. The data and protocols presented in this guide offer a solid foundation for
researchers to explore and utilize the unique spectroscopic properties of these chromium(VI)
species in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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